![molecular formula C15H21ClN2O B1423572 2-[4-(3-Chlorophenyl)piperazin-1-yl]cyclopentan-1-ol CAS No. 1183454-19-4](/img/structure/B1423572.png)
2-[4-(3-Chlorophenyl)piperazin-1-yl]cyclopentan-1-ol
Overview
Description
“2-[4-(3-Chlorophenyl)piperazin-1-yl]cyclopentan-1-ol” is a chemical compound with the CAS Number: 1183454-19-4 . It has a molecular weight of 280.8 . The IUPAC name for this compound is 2-[4-(3-chlorophenyl)-1-piperazinyl]cyclopentanol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H21ClN2O/c16-12-3-1-4-13(11-12)17-7-9-18(10-8-17)14-5-2-6-15(14)19/h1,3-4,11,14-15,19H,2,5-10H2 . This code provides a specific description of the molecule’s structure, including the number and arrangement of atoms.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the current search results.Scientific Research Applications
Anticancer Activity
This compound has been studied for its potential anticancer properties. It has shown activity against human colon cancer cell lines (HCT116) and mouse monocyte macrophage leukaemic cell lines (RAW 264.7) .
Antihistamine Metabolite
It is a major metabolite of hydroxyzine, exhibiting high affinity for histamine H1 receptors, and is used in the management of allergies, hay fever, angioedema, and urticaria .
Antifungal Activity
Some derivatives of this compound have displayed fungicidal activity against certain strains of Candida, such as C. galibrata ATCC 15126 .
Synthesis of Novel Compounds
The compound serves as a precursor in the synthesis of novel compounds with potential biological activities .
Dopamine Receptor Ligand
It has been used as a lead compound for structural modifications to create selective dopamine D4 receptor ligands .
Analytical and Chemical Properties
The compound’s analytical and chemical properties, such as NMR, HPLC, LC-MS, and UPLC, are documented for research purposes .
Mental Disease Treatment
Derivatives of this compound are used in the preparation of treatments for mental diseases .
Trazodone Synthesis
It is utilized in the continuous flow process for the preparation of Trazodone, an antidepressant medication .
properties
IUPAC Name |
2-[4-(3-chlorophenyl)piperazin-1-yl]cyclopentan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21ClN2O/c16-12-3-1-4-13(11-12)17-7-9-18(10-8-17)14-5-2-6-15(14)19/h1,3-4,11,14-15,19H,2,5-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXEQSSDXLIRUST-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(C1)O)N2CCN(CC2)C3=CC(=CC=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.79 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(3-Chlorophenyl)piperazin-1-yl]cyclopentan-1-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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